Cas no 2549048-46-4 (1-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-4-methyl-1H-pyrazole)

• Product Name: 1-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-4-methyl-1H-pyrazole
• CAS No: 2549048-46-4
• MF: C₁₆H₁₉N₅S
• MW: 313.420561075211
• CID: 5314334
• PubChem ID: 154883091
• Update Time: 2025-07-01

1-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-4-[3-[(4-methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]thieno[2,3-d]pyrimidine
• AKOS040722829
• 1-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-4-methyl-1H-pyrazole
• F6747-5329
• 2549048-46-4

• Inchi： 1S/C16H19N5S/c1-3-13-4-14-15(17-10-18-16(14)22-13)20-7-12(8-20)9-21-6-11(2)5-19-21/h4-6,10,12H,3,7-9H2,1-2H3
• InChI Key： YXSTWCBTWYBYJM-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC2C1=NC=NC=2N1CC(CN2C=C(C)C=N2)C1

Computed Properties

• Exact Mass: 313.13611680g/mol
• Monoisotopic Mass: 313.13611680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.3±45.0 °C(Predicted)
• pka: 4.52±0.40(Predicted)

Additional information on 1-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-4-methyl-1H-pyrazole

1-[(1-{6-Ethylthieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-4-methyl-1H-pyrazole: A Comprehensive Overview

1-[(1-{6-Ethylthieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-4-methyl-1H-pyrazole, also known by its CAS number 2549048-46-4, is a highly specialized organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic compounds that have garnered considerable attention due to their unique structural features and promising biological activities. The molecule is characterized by its complex architecture, which includes a pyrazole ring, an azetidine ring, and a thienopyrimidine moiety, all interconnected in a way that enhances its pharmacological properties.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving both yield and purity. The use of transition metal catalysts, such as palladium complexes, has been particularly beneficial in facilitating key steps in the synthesis of this compound. These improvements have made it more accessible for further studies and potential applications in drug development.

One of the most notable aspects of 1-[(1-{6-Ethylthieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-4-methyl-1H-pyrazole is its structural versatility. The presence of multiple heterocyclic rings allows for extensive functionalization, enabling researchers to explore various substitution patterns and stereochemical configurations. This flexibility has led to the identification of several analogs with enhanced bioactivity, particularly in the context of kinase inhibition and anti-inflammatory properties.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory activity against Janus kinase 2 (JAK2), a key enzyme involved in immune regulation and inflammatory responses. The study utilized advanced computational modeling techniques to predict binding affinities and optimize molecular interactions, providing valuable insights into the compound's mechanism of action.

In addition to its pharmacological applications, 1H-pyrazole-based compounds like this one have also been explored for their potential in materials science. The rigid and planar structure of the pyrazole ring makes it an attractive candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating how modifications to the thienopyrimidine and azetidine moieties can enhance the electronic properties of the compound, paving the way for its use in next-generation materials.

The integration of green chemistry principles into the synthesis and application of this compound has also been a focal point of recent research. Efforts to reduce waste generation, minimize energy consumption, and utilize renewable feedstocks have significantly improved the sustainability profile of this compound's production processes. These advancements align with global initiatives aimed at promoting environmentally friendly chemical practices.

In conclusion, 1-[(1-{6-Ethylthieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-4-methyl-1H-pyrazole represents a cutting-edge example of how modern medicinal chemistry is pushing the boundaries of drug discovery and material innovation. With its unique structural features, versatile functional groups, and promising biological activity profiles, this compound continues to be a subject of intense research interest across various scientific disciplines.